![molecular formula C11H11FN4S B460832 2-[(3-Fluorophenyl)methylthio]pyrimidine-4,6-diamine CAS No. 664999-73-9](/img/structure/B460832.png)
2-[(3-Fluorophenyl)methylthio]pyrimidine-4,6-diamine
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Overview
Description
2-[(3-fluorophenyl)methylthio]pyrimidine-4,6-diamine is an aryl sulfide.
Scientific Research Applications
Antimicrobial Applications
2-[(3-Fluorophenyl)methylthio]pyrimidine-4,6-diamine derivatives have been explored for their antimicrobial properties. For instance, compounds similar to it have demonstrated significant antimicrobial effects when incorporated into polyurethane varnishes and printing ink pastes. These coatings showed very good antimicrobial efficacy against various microbial strains, suggesting potential applications in surface coatings for hygiene and health-related fields (El‐Wahab et al., 2015).
Larvicidal Properties
Research has also indicated that certain pyrimidine derivatives exhibit notable larvicidal activities. This is particularly relevant in the context of controlling mosquito populations to curb the spread of mosquito-borne diseases. Some pyrimidine derivatives were found to be more effective than the standard drug malathion in this regard, highlighting their potential in pest control (Gorle et al., 2016).
Material Science Applications
In the field of material science, pyrimidine-based compounds have been utilized to develop highly transparent polyimides with excellent solubility and thermal stability. These materials, due to their impressive mechanical properties and low moisture absorption, are valuable in various industrial applications (Wang et al., 2015). Another study focused on the synthesis of novel polyimides using a pyridine-containing monomer, demonstrating their high thermal stability and potential use in high-performance materials (Wang et al., 2008).
Pharmaceutical Research
Although not directly related to this compound, several pyrimidine derivatives have been studied for their potential in pharmaceutical applications. For example, novel pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities (Muralidharan et al., 2019). Additionally, fluorescent poly(pyridine-imide) acid chemosensors based on pyridine and pyrimidine derivatives have been developed, suggesting applications in chemical sensing and diagnostics (Wang et al., 2008).
Analytical Chemistry
Studies in analytical chemistry have explored the synthesis and properties of various pyrimidine derivatives, contributing to a deeper understanding of their chemical behavior and potential uses in analytical methodologies (Li-li, 2007).
properties
CAS RN |
664999-73-9 |
---|---|
Molecular Formula |
C11H11FN4S |
Molecular Weight |
250.3g/mol |
IUPAC Name |
2-[(3-fluorophenyl)methylsulfanyl]pyrimidine-4,6-diamine |
InChI |
InChI=1S/C11H11FN4S/c12-8-3-1-2-7(4-8)6-17-11-15-9(13)5-10(14)16-11/h1-5H,6H2,(H4,13,14,15,16) |
InChI Key |
UDUYIQIRGNLDKA-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)CSC2=NC(=CC(=N2)N)N |
Canonical SMILES |
C1=CC(=CC(=C1)F)CSC2=NC(=CC(=N2)N)N |
solubility |
24.9 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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